Cas no 18259-40-0 (2-(Ethylamino)-1-phenylpropan-1-ol)

• Product Name: 2-(Ethylamino)-1-phenylpropan-1-ol
• CAS No: 18259-40-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD19301537
• CID: 2720688
• PubChem ID: 44480
• Update Time: 2025-06-26

2-(Ethylamino)-1-phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-1-phenylpropan-1-ol
• 2-Ethylamino-1-phenylpropanol
• N-Ethylnorpseudoephedrine
• N-ethylnorephedrine
• 2-ethylamino-1-phenyl-1-propanol
• 1-(alpha-hydroxybenzyl)ethylethylamine
• Benzenemethanol, alpha-(1-(ethylamino)ethyl)-
• 2-(Ethylamino)-1-phenylpropan-1-ol

• MDL： MFCD19301537
• Inchi： 1S/C11H17NO/c1-3-12-9(2)11(13)10-7-5-4-6-8-10/h4-9,11-13H,3H2,1-2H3
• InChI Key： BLJJUBZZYWYZNR-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C(C)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Additional information on 2-(Ethylamino)-1-phenylpropan-1-ol

Chemical Profile of 2-(Ethylamino)-1-phenylpropan-1-ol (CAS No. 18259-40-0)

2-(Ethylamino)-1-phenylpropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 18259-40-0, is a significant organic compound with a molecular structure that combines an amine group, an ethyl substituent, and a phenyl moiety. This compound has garnered attention in the chemical and pharmaceutical research communities due to its versatile structural features, which make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological investigation.

The molecular formula of 2-(Ethylamino)-1-phenylpropan-1-ol is C₁₁H₁₇N, reflecting its composition of 11 carbon atoms, 17 hydrogen atoms, and one nitrogen atom. The presence of the phenyl ring and the ethylamino group imparts unique electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. This combination of structural elements has prompted researchers to explore its potential applications in drug discovery and material science.

In recent years, the field of medicinal chemistry has seen increasing interest in compounds that exhibit dual functionality, such as those capable of modulating multiple biological pathways simultaneously. 2-(Ethylamino)-1-phenylpropan-1-ol fits this criterion well, as its amine group can engage in hydrogen bonding or form salt bridges with biological receptors, while the phenyl ring can interact through π-stacking or hydrophobic effects. Such interactions are crucial for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 2-(Ethylamino)-1-phenylpropan-1-ol is its role as a building block in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel derivatives with improved pharmacokinetic properties or enhanced therapeutic efficacy. For instance, modifications to the ethylamino group or the phenyl ring have been explored to fine-tune solubility, metabolic stability, and target specificity. These efforts align with the broader trend in drug development toward rational design and structure-based optimization.

The pharmacological potential of 2-(Ethylamino)-1-phenylpropan-1-ol has been further investigated through computational modeling and experimental assays. Studies have suggested that this compound may exhibit interactions with enzymes and receptors involved in pain signaling, neurodegeneration, and inflammation. While these findings are preliminary, they underscore the importance of exploring structurally diverse molecules as starting points for drug discovery programs. The compound’s ability to engage multiple binding sites simultaneously makes it an attractive candidate for developing multitarget drugs, which are increasingly recognized for their therapeutic advantages.

From a synthetic chemistry perspective, 2-(Ethylamino)-1-phenylpropan-1-ol serves as a versatile intermediate in constructing more elaborate scaffolds. Its reaction with various electrophiles or nucleophiles allows for the introduction of additional functional groups, enabling chemists to tailor the molecule’s properties for specific applications. This adaptability has made it a valuable tool in both academic research laboratories and industrial settings where rapid access to novel compounds is essential.

The growing interest in 2-(Ethylamino)-1-phenylpropan-1-ol is also reflected in the expanding body of literature on related compounds. Researchers have synthesized analogs that modify either the ethylamino substituent or the phenyl ring to explore different chemical spaces. These studies not only contribute to our understanding of structure-function relationships but also provide new leads for further pharmacological development. The compound’s unique combination of features positions it as a promising candidate for future investigations into novel therapeutic agents.

In conclusion, 2-(Ethylamino)-1-phenylpropan-1-ol (CAS No. 18259-40-0) represents a fascinating molecule with significant potential in both synthetic chemistry and drug discovery. Its structural features enable diverse interactions with biological targets, making it a valuable intermediate for developing novel pharmacophores. As research continues to uncover new applications for this compound, it is likely to remain a key player in the ongoing efforts to develop innovative treatments for various diseases.